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Compound of Interest

Compound Name: Camylofin

Cat. No.: B606464 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Camylofin, a smooth muscle relaxant. Adherence to these procedural

steps will minimize risk and ensure proper disposal, fostering a culture of safety and

responsibility in your laboratory.

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling Camylofin, a comprehensive approach to personal protection is critical to

prevent accidental exposure. The following personal protective equipment is recommended

based on safety data sheets and best practices in laboratory safety.

Eye and Face Protection:

Safety Goggles: Always wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards to protect against splashes.[1]

Face Shield: In situations with a higher risk of splashing or when handling larger quantities, a

face shield should be worn in conjunction with safety goggles for full facial protection.

Skin Protection:
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Gloves: Chemical-impermeable gloves are mandatory.[1][2] Gloves must be inspected for

integrity before use and disposed of properly after handling the substance. Always wash and

dry your hands after removing gloves.[1]

Protective Clothing: Wear suitable protective clothing to avoid skin contact.[1][2] In instances

with a risk of significant exposure, fire/flame resistant and impervious clothing is

recommended.[1]

Respiratory Protection:

Ventilation: Handle Camylofin in a well-ventilated area.[1][2]

Respirator: If exposure limits are exceeded, or if dust or aerosols are generated, a full-face

respirator with an appropriate filter should be used.[1] In case of accidental release or when

dealing with spills, a self-contained breathing apparatus may be necessary.[3]

Quantitative Data Summary
For quick reference, the following tables summarize key quantitative data for Camylofin and its

dihydrochloride salt.

Physicochemical Properties of Camylofin

Property Value Source

Molecular Formula C19H32N2O2 [4]

Molar Mass 320.477 g/mol [4]

CAS Number 54-30-8 [4]

Physicochemical Properties of Camylofin Dihydrochloride
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Property Value Source

Molecular Formula C19H32N2O2 · 2(HCl) [3]

Molecular Weight 393.4 g/mol [5]

CAS Number 5892-41-1 [3]

Appearance Pale-yellow oil [1]

Density 0.987 g/cm³ [1]

Flash Point 200.8°C [1]

Toxicological Data

Hazard Classification Details Source

Acute Oral Toxicity
Category 4: Harmful if

swallowed.
[2]

GHS Hazard Statement H302: Harmful if swallowed. [6]

Procedural Guidance: From Handling to Disposal
Safe Handling Procedures:

Work Area Preparation: Ensure the work area is clean and located in a well-ventilated space.

[1][2] Set up emergency exits and a risk-elimination area.[1]

Personal Protective Equipment (PPE): Before handling Camylofin, don the appropriate PPE

as detailed above.

Handling: Avoid contact with skin and eyes.[1][2] Prevent the formation of dust and aerosols.

[1][2] Use non-sparking tools to prevent fire from electrostatic discharge.[1][2]

Hygiene: Do not eat, drink, or smoke when using this product.[2] Wash hands thoroughly

after handling.[2]

First-Aid Measures:
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Exposure Route First-Aid Procedure

Ingestion

If swallowed, get medical help.[2] Rinse mouth

with water.[1][2] Do not induce vomiting. Never

give anything by mouth to an unconscious

person.[1]

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

immediately.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Spill Management:

Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill.[1][2]

Ventilate: Ensure adequate ventilation.[1][2]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical

enter drains.[1]

Clean-up: Collect and arrange for disposal.[1][2] Use spark-proof tools and explosion-proof

equipment.[1][2] Adhered or collected material should be promptly disposed of in accordance

with appropriate laws and regulations.[1][2]

Disposal Plan:

Product: Dispose of contents/container to an appropriate treatment and disposal facility in

accordance with applicable laws and regulations.[2] The material can be disposed of by
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removal to a licensed chemical destruction plant or by controlled incineration with flue gas

scrubbing.[1]

Contaminated Packaging: Containers can be triple rinsed (or equivalent) and offered for

recycling or reconditioning.[1] Alternatively, the packaging can be punctured to make it

unusable for other purposes and then be disposed of in a sanitary landfill.[1]

Mechanism of Action: A Visual Representation
Camylofin exhibits a dual mode of action as a smooth muscle relaxant. It has both a direct

musculotropic effect and a neurotropic (anticholinergic) effect.[4]
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Camylofin's dual mechanism for smooth muscle relaxation.

This guide is intended to provide a foundation for the safe handling of Camylofin in a

laboratory setting. Always refer to the specific Safety Data Sheet (SDS) for the most detailed

and up-to-date information. By prioritizing safety and adhering to these protocols, you

contribute to a secure and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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